Methyl 2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]propanoate

• IUPAC Name: methyl 2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]propanoate
• InChI: InChI=1S/C13H13N3O2S/c1-9(12(17)18-2)19-13-14-8-11(15-16-13)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key: YPSBALRYBJBRIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NC=C(N=N1)C2=CC=CC=C2
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol

Description

Methyl 2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]propanoate is a chemical compound that belongs to the class of triazine derivatives Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]propanoate typically involves the reaction of 6-phenyl-1,2,4-triazine-3-thiol with methyl 2-bromopropanoate. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide. The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, solvent, and concentration, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[(6-phenyl-1,2,4-triazin-3-yl)sulfanyl]propanoate can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfox